Cas no 152803-24-2 (5-hydroxypyridine-3-carbonitrile)

5-Hydroxypyridine-3-carbonitrile is a versatile heterocyclic compound featuring both hydroxyl and nitrile functional groups on a pyridine backbone. Its unique structure makes it a valuable intermediate in organic synthesis, particularly for the development of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of the hydroxyl group enhances reactivity for further functionalization, while the nitrile group offers opportunities for conversion into carboxylic acids, amides, or other derivatives. This compound exhibits good stability under standard conditions, facilitating handling and storage. Its applications extend to coordination chemistry, where it can act as a ligand due to its nitrogen-rich framework. Suitable for research and industrial use, it serves as a key building block in complex molecular architectures.
5-hydroxypyridine-3-carbonitrile structure
152803-24-2 structure
Product Name:5-hydroxypyridine-3-carbonitrile
CAS No:152803-24-2
MF:C6H4N2O
MW:120.10876083374
MDL:MFCD11044307
CID:65295
PubChem ID:15342142
Update Time:2025-06-08

5-hydroxypyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-Cyano-5-hydroxypyridine
    • 3-PYRIDINECARBONITRILE,5-HYDROXY
    • 3-Pyridinecarbonitrile,5-hydroxy-(9CI)
    • 5-Hydroxynicotinonitrile
    • 5-hydroxypyridine-3-carbonitrile
    • 5-isocyano-pyridin-3-ol
    • 5-Cyano-3-Hydroxypyridine
    • 3-Pyridinecarbonitrile, 5-hydroxy-
    • 5-Hydroxy-nicotinonitrile
    • 5-HYDROXY-3-PYRIDINECARBONITRILE
    • PubChem17727
    • KAXIYYPIORYZLB-UHFFFAOYSA-
    • KAXIYYPIORYZLB-UHFFFAOYSA-N
    • RB1124
    • STL556702
    • BBL102893
    • TRA0055497
    • RP19355
    • AM62681
    • VP13532
    • MB09110
    • 3-Pyridineca
    • 3-Cyano-5-hydroxypyridine, 97%
    • DTXSID70571757
    • AC-4595
    • Z1198307115
    • InChI=1/C6H4N2O/c7-2-5-1-6(9)4-8-3-5/h1,3-4,9H
    • FT-0650033
    • 152803-24-2
    • CS-W016581
    • J-512359
    • SY047292
    • MFCD11044307
    • SCHEMBL875703
    • EN300-127588
    • AKOS005199147
    • DS-10775
    • DB-012892
    • MDL: MFCD11044307
    • Inchi: 1S/C6H4N2O/c7-2-5-1-6(9)4-8-3-5/h1,3-4,9H
    • InChI Key: KAXIYYPIORYZLB-UHFFFAOYSA-N
    • SMILES: OC1C=NC=C(C#N)C=1

Computed Properties

  • Exact Mass: 120.03200
  • Monoisotopic Mass: 120.032362755g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 137
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 0.2
  • Topological Polar Surface Area: 56.9

Experimental Properties

  • Color/Form: No data available
  • Density: 1.332
  • Melting Point: 213-217℃
  • Boiling Point: 394.737 °C at 760 mmHg
  • Flash Point: 192.53 °C
  • Water Partition Coefficient: Slightly soluble in water.
  • PSA: 56.91000
  • LogP: 0.65888

5-hydroxypyridine-3-carbonitrile Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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5-hydroxypyridine-3-carbonitrile Production Method

Additional information on 5-hydroxypyridine-3-carbonitrile

Comprehensive Overview of 5-Hydroxypyridine-3-carbonitrile (CAS No. 152803-24-2): Properties, Applications, and Industry Insights

5-Hydroxypyridine-3-carbonitrile (CAS No. 152803-24-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique molecular structure. As a derivative of pyridine, this compound features a hydroxyl group at the 5-position and a nitrile group at the 3-position, making it a versatile intermediate for synthesizing heterocyclic compounds. Its CAS number 152803-24-2 is frequently searched in chemical databases, reflecting its relevance in modern synthetic chemistry.

The growing demand for 5-hydroxypyridine-3-carbonitrile is driven by its role in developing novel active pharmaceutical ingredients (APIs) and crop protection agents. Researchers are particularly interested in its potential as a building block for drug discovery, especially in oncology and neurology. Recent studies highlight its utility in creating kinase inhibitors and GABA receptor modulators, aligning with trending topics like targeted cancer therapies and neurodegenerative disease research.

From a chemical perspective, 5-hydroxypyridine-3-carbonitrile exhibits notable stability under ambient conditions, with a melting point range of 180-185°C. Its solubility profile—moderate in polar solvents like ethanol but low in water—makes it suitable for diverse reaction conditions. The compound's nitrile functional group allows for further derivatization, enabling the creation of amides, carboxylic acids, or tetrazoles, which are critical in medicinal chemistry optimization.

Industry trends show increased searches for "synthesis of 5-hydroxypyridine-3-carbonitrile" and "CAS 152803-24-2 suppliers", indicating robust commercial interest. Manufacturers are optimizing routes involving cyanation reactions or Pd-catalyzed cross-coupling to improve yields. Environmental considerations have also prompted developments in green chemistry approaches, such as solvent-free reactions or biocatalytic methods, addressing the demand for sustainable production.

Analytical characterization of CAS No. 152803-24-2 typically involves HPLC purity testing, NMR spectroscopy, and mass spectrometry. Quality control protocols emphasize limiting impurities like 3-cyanopyridine derivatives, which may affect downstream applications. Regulatory compliance with REACH and ICH guidelines ensures its safe handling in industrial settings.

Emerging applications include its use in OLED materials and coordination chemistry, where its electron-withdrawing nitrile group facilitates ligand design. Patent analyses reveal growing IP activity around 152803-24-2-based formulations, particularly in photovoltaic materials and bioimaging probes. These innovations respond to market needs for energy-efficient technologies and diagnostic tools.

For researchers troubleshooting synthesis, common queries like "selective protection of 5-hydroxypyridine-3-carbonitrile" or "scale-up challenges for CAS 152803-24-2" reflect practical concerns. Best practices recommend inert atmosphere handling to prevent decomposition and rigorous moisture control during storage. Technical bulletins often cite silica gel chromatography as the preferred purification method.

The global market for 5-hydroxypyridine-3-carbonitrile is projected to expand at a CAGR of 6-8%, fueled by R&D investments in precision medicine and sustainable agriculture. Regional suppliers are expanding capacity to meet demand from contract research organizations (CROs) and generic drug manufacturers. Price benchmarking indicates competitive dynamics between Asian API producers and Western fine chemical distributors.

Future directions may explore continuous flow chemistry for 152803-24-2 production or its incorporation into metal-organic frameworks (MOFs). Collaborative studies between academia and industry aim to unlock new functionalities, such as catalysis or sensor development. These advancements position 5-hydroxypyridine-3-carbonitrile as a compound with enduring scientific and commercial value.

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